3-Amino-5-bromo-4-methoxy-benzoic acid methyl ester
Overview
Description
“3-Amino-5-bromo-4-methoxy-benzoic acid methyl ester” is a chemical compound. It is an isomer of 4-methoxybenzoic acid . The compound has a molecular weight of 260.09 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C9H10BrNO3/c1-13-7-4-5 (9 (12)14-2)3-6 (10)8 (7)11/h3-4H,11H2,1-2H3 . This indicates the presence of 9 carbon atoms, 10 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 3 oxygen atoms in the molecule.
Scientific Research Applications
Intermediate in Organic Synthesis The derivative 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester has been synthesized from vanillin through bromation, oxidation, and esterification, demonstrating its utility as an intermediate in organic synthesis (Zha Hui-fang, 2011).
Photodynamic Therapy for Cancer Treatment A study on new zinc phthalocyanine compounds substituted with derivatives containing 5-bromo-3-methoxy-2-(λ1-oxidaneyl)benzylidene shows potential in photodynamic therapy for cancer treatment, highlighting the significance of such compounds in medical research (Pişkin, Canpolat, & Öztürk, 2020).
Electrochemical Research Research on electrochemical behavior of compounds such as 3-cyano-5-methoxycarbonyl-2,6-dimethyl-4(o-nitrophenyl)-1,4-dihydropyridine, which may include derivatives of 3-Amino-5-bromo-4-methoxy-benzoic acid methyl ester, provides insights into their potential applications in electrochemistry (David, Hurvois, Tallec, & Toupet, 1995).
Synthetic Building Block in Chemistry The compound's role as a synthetic building block is evident in the synthesis of various derivatives for research in fields like antimicrobial and antiproliferative activities, as seen in the study of derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid (Zarafu, 2020).
Amino Acid Synthesis In the realm of amino acid synthesis, this compound can be a precursor or a component, as seen in the one-pot synthesis of α-amino acids involving methoxyacetic acid methyl ester and related compounds (Miyabe, Yoshioka, Ueda, & Naito, 1998).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of vegfr-2 inhibitors , which suggests that this compound may also target VEGFR-2 or similar proteins.
Mode of Action
It is known that similar compounds can undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Similar compounds have been used in the suzuki–miyaura coupling reaction , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This suggests that the compound may affect pathways involving carbon–carbon bond formation.
Result of Action
Similar compounds have been used in the synthesis of vegfr-2 inhibitors , suggesting that this compound may have a role in inhibiting angiogenesis, the formation of new blood vessels.
properties
IUPAC Name |
methyl 3-amino-5-bromo-4-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO3/c1-13-8-6(10)3-5(4-7(8)11)9(12)14-2/h3-4H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYCQPIBSIRPHGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Br)C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20679530 |
Source
|
| Record name | Methyl 3-amino-5-bromo-4-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20679530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40258-74-0 |
Source
|
| Record name | Methyl 3-amino-5-bromo-4-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20679530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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